3-Cyclopropoxy-2-iodo-5-nitropyridine

• Molecular Formula: C8H7IN2O3
• Molecular Weight: 306.06 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-iodo-5-nitropyridine
• InChI: InChI=1S/C8H7IN2O3/c9-8-7(14-6-1-2-6)3-5(4-10-8)11(12)13/h3-4,6H,1-2H2
• InChI Key: YUBYLNNBCKSZDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)[N+](=O)[O-])I

Description

3-Cyclopropoxy-2-iodo-5-nitropyridine is a pyridine derivative featuring three distinct substituents: a cyclopropoxy group at position 3, an iodine atom at position 2, and a nitro group at position 4. The compound’s structure combines electron-donating (cyclopropoxy) and electron-withdrawing (nitro) groups, creating unique electronic and steric effects.

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-iodo-5-nitropyridine typically involves the nitration of pyridine derivatives followed by iodination and cyclopropoxylation. One common method involves the reaction of pyridine with dinitrogen pentoxide (N2O5) in an organic solvent to form the N-nitropyridinium ion. This intermediate is then reacted with sulfur dioxide (SO2) and bisulfite (HSO3-) in water to yield 3-nitropyridine . Subsequent iodination and cyclopropoxylation steps are carried out under controlled conditions to obtain the final product.

Chemical Reactions Analysis

3-Cyclopropoxy-2-iodo-5-nitropyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents such as arylboronic acids in Suzuki cross-coupling reactions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas (H2) in the presence of a palladium catalyst.

Oxidation Reactions: The cyclopropoxy group can be oxidized to form corresponding carbonyl compounds under oxidative conditions.

Common reagents used in these reactions include palladium catalysts, arylboronic acids, and hydrogen gas. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Cyclopropoxy-2-iodo-5-nitropyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various pyridine derivatives, which are important in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The exact mechanism of action of 3-Cyclopropoxy-2-iodo-5-nitropyridine is not well-understood. it is believed to exert its effects through interactions with specific molecular targets and pathways. The nitro group may play a role in its biological activity by undergoing reduction to form reactive intermediates that can interact with cellular components .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The positions and nature of substituents significantly influence reactivity and stability:

Compound Name	Substituents (Positions)	Electronic Effects	Key Applications/Reactivity
3-Cyclopropoxy-2-iodo-5-nitropyridine	3-cyclopropoxy, 2-I, 5-NO₂	Electron-donating (O), electron-withdrawing (NO₂), halogen (I)	Potential intermediate for pharmaceuticals or agrochemicals
2-Methoxy-4-methyl-5-nitropyridine	2-OCH₃, 4-CH₃, 5-NO₂	Electron-donating (OCH₃), electron-withdrawing (NO₂)	High-yield synthesis (95%) via established procedures
2-Amino-5-nitropyridine	2-NH₂, 5-NO₂	Strong electron-donating (NH₂), electron-withdrawing (NO₂)	Precursor for dyes or ligands
2-Hydroxypyridine	2-OH	Electron-donating (OH)	Tautomerism studies, metal coordination

Key Observations :

• Cyclopropoxy vs. However, its electron-donating nature via oxygen may enhance nucleophilic substitution at adjacent positions .
• Iodo vs. Amino/Hydroxy Groups: The iodine atom at position 2 offers a leaving group for cross-coupling (e.g., Suzuki-Miyaura), unlike amino or hydroxy groups, which are typically retained or modified under milder conditions .

Physicochemical Properties (Inferred)

While direct data for 3-cyclopropoxy-2-iodo-5-nitropyridine are scarce, comparisons with analogs suggest:

• Molecular Weight: Higher than methoxy or amino analogs due to iodine (127 g/mol) and cyclopropoxy (55 g/mol).
• Melting Point : Likely elevated due to nitro and iodine groups enhancing intermolecular forces (e.g., dipole-dipole interactions).
• Solubility: Reduced in polar solvents compared to amino/hydroxy pyridines due to the hydrophobic cyclopropoxy group.

Reactivity and Functionalization Potential

• Nitro Group : Activates the pyridine ring for electrophilic substitution at positions ortho/para to the nitro group.
• Iodine Atom : Facilitates cross-coupling (e.g., with boronic acids) to introduce aryl/alkyl groups .
• Cyclopropoxy Group : May undergo ring-opening reactions under acidic or reductive conditions, offering pathways to diverse derivatives.

Recommendations :

• Explore iodinated pyridines in cross-coupling reactions for drug discovery.
• Optimize cyclopropoxy introduction protocols to improve yields.